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Compound of Interest

Compound Name: 9,10-Dibromoanthracene

Cat. No.: B139309

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations necessary for
the proper handling of 9,10-Dibromoanthracene. It is intended to equip laboratory personnel
with the knowledge to manage this chemical safely and effectively.

Chemical and Physical Properties

9,10-Dibromoanthracene is a halogenated polycyclic aromatic hydrocarbon (PAH).[1][2] A
summary of its key physical and chemical properties is presented in Table 1. Understanding
these properties is the first step in a comprehensive safety assessment.

Table 1: Physical and Chemical Properties of 9,10-Dibromoanthracene
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Property Value Reference(s)

CAS Number 523-27-3 21141161 781011 1]
Molecular Formula C1aHsBr2 [31[71[9][10][12]

Molecular Weight 336.02 g/mol [21[71120][12]

Yellow to yellow-green fluffy
Appearance [7][13]
powder/needles

Melting Point 220-226 °C (428-439 °F) [3][7][10][13][14]

Boiling Point 427.1 £ 18.0 °C at 760 mmHg [3]

Insoluble in water; slightly

N soluble in alcohol and ether;
Solubility ] [71[13]
soluble in hot benzene and hot

toluene.
Vapor Pressure 0.0 £ 1.0 mmHg at 25°C [3]
Flash Point 248.1 +20.5°C [3]

Hazard Identification and Classification

9,10-Dibromoanthracene is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a framework for its hazard
communication.

Table 2: GHS Hazard Classification for 9,10-Dibromoanthracene
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Hazard Class Hazard Category Hazard Statement Reference(s)
Skin H315: Causes skin
: i Category 2 N [S1[81[12][14][15][16]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 o [5I[8I[12][14][15][16]
Damage/Eye Irritation eye irritation

Specific target organ
o ] H335: May cause
toxicity — single Category 3 ) o [51[12][14][15][16]
respiratory irritation
exposure

Hazardous to the )
) ) H400: Very toxic to
aguatic environment, Category 1 o [4][5][12][16]
aquatic life
acute hazard

Hazardous to the H410: Very toxic to
aquatic environment, Category 1 aquatic life with long [4][5][12][16]
long-term hazard lasting effects

Note: Specific quantitative toxicity data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 9,10-Dibromoanthracene are not readily available in the reviewed
literature.[8][15][17] Therefore, a conservative approach to handling, based on its GHS
classification, is imperative.

Safe Handling and Storage Procedures

Adherence to strict safety protocols is mandatory when working with 9,10-Dibromoanthracene
to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against exposure.
o Eye Protection: Chemical safety goggles or a face shield are required.[5][6][8][17]

e Hand Protection: Impervious gloves, such as nitrile rubber, should be worn.[4][5][6][17]
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» Respiratory Protection: When handling the powder and if dust generation is likely, a NIOSH-
approved N95 (or better) particulate respirator is necessary.[4][5][6]

» Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are
mandatory to prevent skin contact.[5][8][17]

Engineering Controls

e Ventilation: Work with 9,10-Dibromoanthracene should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to minimize inhalation of dust particles.[5][8]

o Eye Wash Stations and Safety Showers: These should be readily accessible in the
immediate work area.[5][17]

Storage

Proper storage is crucial to prevent degradation and accidental release.

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][8]
e Incompatibilities: Keep away from strong oxidizing agents.[8][14][17]

o Storage Class: Combustible Solids (Storage Class 11).[4][6]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[4][5][8][14]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if
irritation develops or persists.[4][5][8][14]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek immediate medical attention.[4][5][8][14]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[4][5][8]

Accidental Release Measures

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
PPE as described in Section 3.1. Avoid generating dust.[4][18]

o Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways, as it is very toxic to aquatic life.[4][5]

o Containment and Cleanup: Carefully sweep or scoop up the spilled solid material, avoiding
dust formation, and place it into a suitable, labeled container for disposal.[4][5][8][18]

Toxicological Information and Potential Signaling
Pathways

While specific toxicological studies on 9,10-Dibromoanthracene are limited, its classification
as a polycyclic aromatic hydrocarbon (PAH) provides insights into its potential mechanisms of
toxicity.

Mechanism of Action

PAHs are known to interact with the Aryl Hydrocarbon Receptor (AHR) signaling pathway.[4][6]
This pathway is a key regulator of cellular responses to environmental contaminants.[19][20]
The general mechanism involves the binding of the PAH to the AHR in the cytoplasm, leading
to a cascade of events that alters gene expression.[4][21]
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Aryl Hydrocarbon Receptor (AHR) Signaling Pathway for PAHSs.

Experimental Protocols for Hazard Assessment

Standardized protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD), are used to assess the hazardous properties of
chemicals. For a solid substance like 9,10-Dibromoanthracene, the following in vitro methods
are recommended to evaluate skin and eye irritation potential, thereby reducing the need for
animal testing.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)

This test method evaluates the potential of a chemical to cause skin irritation by assessing its
cytotoxicity on a reconstructed human epidermis model.[8][14]

Methodology:

o Tissue Preparation: Reconstituted human epidermis tissues are pre-incubated in a sterile,
defined medium.
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Chemical Application: A precise amount of the test chemical (solid or liquid) is applied
topically to the tissue surface.

Exposure: The tissues are exposed to the chemical for a defined period (e.g., 60 minutes).

Rinsing and Post-Incubation: The chemical is removed by rinsing, and the tissues are
transferred to a fresh medium and incubated for a further period (e.g., 42 hours).

Viability Assessment: Tissue viability is determined using a quantitative assay, typically the
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction of
MTT to a colored formazan salt by viable cells is measured spectrophotometrically.

Data Interpretation: The viability of the chemical-treated tissues is compared to that of
negative controls. A reduction in viability below a certain threshold (e.g., 50%) indicates that
the chemical is an irritant.
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Workflow for In Vitro Skin Irritation Test (OECD TG 439).
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In Vitro Macromolecular Test Method for Identifying Eye
Irritants (OECD TG 496)

This in vitro assay predicts the eye irritation potential of a chemical by measuring its ability to
denature and disrupt a macromolecular matrix.[3]

Methodology:

Reagent Preparation: A reagent solution containing proteins is prepared.[3]
o Sample Preparation: The test chemical is prepared at the appropriate concentration.

» Reaction: The test chemical is brought into contact with the protein reagent in a multi-well
plate.

 Incubation: The plate is incubated to allow for any chemical-induced denaturation of the
proteins.

e Turbidity Measurement: The change in turbidity (optical density) of the reagent solution is
measured using a spectrophotometer. An increase in turbidity indicates protein denaturation.

» Data Interpretation: The measured optical density is used to calculate an "Irritection Draize
Equivalent” (IDE) score, which correlates with the in vivo eye irritation potential.[3]

Disposal Considerations

Waste generated from handling 9,10-Dibromoanthracene must be treated as hazardous
waste.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[4][8][14]

o Contaminated Packaging: Empty containers may retain product residues and should be
disposed of in the same manner as the substance itself.

Conclusion
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9,10-Dibromoanthracene is a hazardous chemical that requires careful handling and
adherence to stringent safety protocols. While specific quantitative toxicity data is lacking, its
classification as a skin, eye, and respiratory irritant, and as a substance highly toxic to aquatic
life, necessitates the use of appropriate personal protective equipment, engineering controls,
and emergency preparedness. Understanding its potential interaction with the Aryl
Hydrocarbon Receptor pathway provides a basis for assessing its toxicological profile. The use
of validated in vitro testing methods is strongly encouraged to further characterize its hazard
potential while minimizing animal testing. All personnel handling this substance must be
thoroughly trained on its hazards and the necessary safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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